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Introduction

The Hepatobiliary Iminodiacetic Acid (HIDA) scan, also known as cholescintigraphy or
hepatobiliary scintigraphy, is a functional imaging modality used to evaluate the liver,
gallbladder, bile ducts, and small intestine.[1][2] This procedure utilizes a radioactive tracer,
typically Technetium-99m (99mTc) conjugated to a derivative of iminodiacetic acid such as
Mebrofenin, to track the production and flow of bile.[3] The EHIDA HIDA scan is a critical tool in
the diagnosis of various hepatobiliary disorders, including acute and chronic cholecystitis,
biliary obstruction, bile leaks, and functional gallbladder disorders like biliary dyskinesia.[4][5][6]
Furthermore, it can be employed to assess liver transplants and congenital abnormalities of the
biliary system.[1][5]

These application notes provide a standardized protocol for conducting an EHIDA HIDA scan,
intended to ensure reproducibility and accuracy in research and clinical trial settings. The
protocol encompasses patient preparation, radiopharmaceutical administration, imaging
acquisition, and data analysis, with a focus on quantitative assessment of gallbladder function.

Quantitative Data Summary
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The following tables summarize key quantitative parameters for the standardized EHIDA HIDA

scan protocol.

Table 1: Patient Preparation and Radiopharmaceutical Dosage

Parameter

Specification

Notes

Fasting Period

Minimum of 4-6 hours prior to
the scan.[7][8]

Prolonged fasting (>24 hours)
should be avoided as it can
lead to a false-positive result
due to a full, static gallbladder.
[9] Patients on total parenteral
nutrition (TPN) may require

pretreatment.[9]

Medication Adjustment

Opiate-based pain medications
should be discontinued for at
least 24 hours prior to the

scan.[10]

Opiates can interfere with the
sphincter of Oddi function,
potentially causing a false-

positive for obstruction.[11]

Radiopharmaceutical

99mTc-Mebrofenin (Choletec®

or generic equivalent).[3]

Mebrofenin is preferred due to
its high hepatic extraction and
efficient clearance, even in

patients with elevated bilirubin

levels.[3]

Adult Dosage

5.0 mCi (185 MBQq)

administered intravenously.[11]

Dosage may be increased in
patients with
hyperbilirubinemia, as
determined by the supervising

physician.[12]

Table 2: Imaging Acquisition Parameters
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Parameter

Specification

Notes

Imaging Equipment

Large field-of-view gamma
camera with a low-energy,

high-resolution collimator.[4]

Patient Positioning

Supine position.

Dynamic Imaging

1 minute per frame for 60
minutes, initiated at the time of

injection.[4]

Allows for the visualization of
hepatic uptake, biliary
clearance, and gallbladder

filling.

Static Imaging

Anterior and right lateral views
may be acquired after the
dynamic phase to confirm

anatomy.

Delayed Imaging

May be performed at 2-4
hours, or up to 24 hours post-
injection if the gallbladder is
not visualized or if a bile leak is
suspected.[4][13]

Table 3: Gallbladder Ejection Fraction (GBEF) Assessment
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CCK (Sincalide) Fatty Meal Stimulation
Parameter . .
Stimulation (Ensure Plus®)
) Sincalide (synthetic Ensure Plus® (240 mL).[12]
Stimulant o
cholecystokinin).[14] [15]
o _ Intravenous infusion of 0.02 Oral ingestion over a 10-
Administration ) ) )
pa/kg over 60 minutes.[9][16] minute period.
) ] ) Dynamic imaging for the Dynamic imaging for 60
Imaging Post-Stimulation ] ] ] i o ]
duration of the infusion. minutes following ingestion.
Normal GBEF > 38%][17] > 33%][1][18]
Abnormal GBEF < 38%[17] < 33%[1][18]

GBEF > 80% may be
Hyperkinetic Gallbladder considered abnormal in some

contexts.[17]

Experimental Protocols
Patient Preparation Protocol

 Fasting: Instruct the patient to fast for a minimum of 4 to 6 hours before the scheduled scan.
[7][8] Water is permissible.

» Medication Review: Review the patient's current medications. Opiate-based analgesics must
be withheld for at least 24 hours prior to the scan.[10] Other medications that may affect
gallbladder motility should be noted.[11]

o Pre-treatment (if applicable): For patients who have been fasting for more than 24 hours or
are on TPN, pre-treatment with a low dose of sincalide (0.02 pg/kg infused over 30-60
minutes) may be considered to empty the gallbladder before the administration of the
radiotracer.[9] This should be performed 15-30 minutes before the HIDA scan.[9]

» Informed Consent: Obtain informed consent from the patient after explaining the procedure,
including the injection of a radioactive substance and the potential for side effects from
provocative agents.
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Radiopharmaceutical Administration and Imaging
Protocol

+ Radiopharmaceutical Preparation: Prepare a sterile, pyrogen-free dose of 5.0 mCi (185
MBq) of 99mTc-Mebrofenin.

o Patient Positioning: Position the patient in the supine position on the imaging table of a large
field-of-view gamma camera fitted with a low-energy, high-resolution collimator.[4]

e Intravenous Access: Establish intravenous access.

e Injection and Dynamic Imaging: Administer the 99mTc-Mebrofenin as an intravenous bolus.
Simultaneously, begin dynamic image acquisition at a rate of 1 frame per minute for 60
minutes.[4]

o Static Imaging: Following the 60-minute dynamic acquisition, obtain static anterior and right
lateral images.

o Delayed Imaging (if necessary): If the gallbladder is not visualized within 60 minutes, or if
there is suspicion of a bile leak, delayed imaging at 2-4 hours or up to 24 hours may be
performed.[4][13]

Gallbladder Ejection Fraction (GBEF) Protocol with CCK
(Sincalide)

o Confirmation of Gallbladder Filling: Ensure the gallbladder is adequately visualized on the
initial 60-minute images.

« Sincalide Preparation: Prepare an intravenous infusion of sincalide at a concentration of 0.02
pg/kg in normal saline.[9][16]

¢ Infusion and Imaging: Administer the sincalide infusion over 60 minutes.[9][16] Concurrently,
acquire dynamic images for the duration of the infusion.

e GBEF Calculation:
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o Draw a region of interest (ROI) around the gallbladder on the pre-stimulation image to
determine the maximum counts (Max).

o Draw an ROI around the gallbladder on the post-stimulation image with the lowest counts
to determine the minimum counts (Min).

o Calculate the GBEF using the following formula: GBEF (%) = [(Max - Min) / Max] x 100

Gallbladder Ejection Fraction (GBEF) Protocol with a
Fatty Meal

» Confirmation of Gallbladder Filling: Confirm gallbladder visualization on the initial 60-minute
images.

o Fatty Meal Administration: Instruct the patient to ingest 240 mL of a standardized liquid fatty
meal (e.g., Ensure Plus®) within a 10-minute period.[15]

o Post-Stimulation Imaging: Immediately following the fatty meal ingestion, acquire dynamic
images for 60 minutes.

o GBEF Calculation: Calculate the GBEF using the same formula as described in the CCK
protocol, with "Max" being the pre-meal counts and "Min" being the lowest post-meal counts.

Visualizations

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10924151/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Patient Preparation

Fasting (4-6 hours)

Informed Consent

Medication Review (Hold Opiates)

Static Imaging (Anterior/Lateral)

Imaging Protocol

IV Injection of 99mTc-Mebrofenin

Dynamic Imaging (60 min)

Delayed Imaging (if needed)

Gallbladder Visualized?

GBEVF Assessment

CCK (Sincalide) Infusion

Fatty Meal Ingestion

;

Post-Stimulation Imaging

i

GBEF Calculation

Click to download full resolution via product page

Caption: Standardized workflow for the EHIDA HIDA scan.
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Caption: Physiological pathway of the radiotracer in a HIDA scan.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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